Cas no 151985-77-2 (Ethanamine,2-[di(phenyl-d5)methoxy]-N,N-dimethyl-, hydrochloride (9CI))

Ethanamine,2-[di(phenyl-d5)methoxy]-N,N-dimethyl-, hydrochloride (9CI) structure
151985-77-2 structure
Product Name:Ethanamine,2-[di(phenyl-d5)methoxy]-N,N-dimethyl-, hydrochloride (9CI)
CAS No:151985-77-2
MF:C17H22ClNO
MW:301.877300739288
CID:179279
PubChem ID:44147513
Update Time:2025-04-19

Ethanamine,2-[di(phenyl-d5)methoxy]-N,N-dimethyl-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[di(phenyl-d5)methoxy]-N,N-dimethyl-, hydrochloride (9CI)
    • 2-[bis(2,3,4,5,6-pentadeuteriophenyl)methoxy]-N,N-dimethylethanamine,hydrochloride
    • 2-(di(Phenyl-d5)methoxy)-N,N-dimethylethanamine hydrochloride
    • Ethanamine, 2-(di(phenyl-d5)methoxy)-N,N-dimethyl-, hydrochloride
    • 2-{Bis[(~2~H_5_)phenyl]methoxy}-N,N-dimethylethan-1-amine--hydrogen chloride (1/1)
    • DTXSID40934390
    • 151985-77-2
    • Inchi: 1S/C17H21NO.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H/i3D,4D,5D,6D,7D,8D,9D,10D,11D,12D;
    • InChI Key: PCHPORCSPXIHLZ-UXIVAHDCSA-N
    • SMILES: Cl.O(CCN(C)C)C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 301.2017595g/mol
  • Monoisotopic Mass: 301.2017595g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų
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